1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H23N3O/c1-16-5-12-24-22(13-16)26-23(15-27-24)25(19-7-10-21(30-4)11-8-19)28-29(26)20-9-6-17(2)18(3)14-20/h5-15H,1-4H3
• InChI Key: LXVLPXQYVKDCCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=C(C=C4)C)C)C5=CC=C(C=C5)OC
• Molecular Formula: C26H23N3O
• Molecular Weight: 393.5 g/mol
• CAS No.: 901021-27-0

Description

The compound 1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (hereafter referred to as the target compound) is a pyrazoloquinoline derivative characterized by three key substituents:

• A 3,4-dimethylphenyl group at position 1 of the pyrazole ring.
• A 4-methoxyphenyl group at position 2.
• A methyl group at position 8 of the quinoline ring.

The target compound’s substituents are electron-donating (methyl and methoxy groups), which may influence its electronic properties, solubility, and binding affinity compared to analogs with electron-withdrawing groups.

Comparison with Similar Compounds

Structural and Substituent Variations

The following table highlights structural differences between the target compound and similar pyrazolo[4,3-c]quinoline derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Notes
Target Compound	1: 3,4-dimethylphenyl; 3: 4-methoxyphenyl; 8: methyl	C₂₆H₂₃N₃O	393.48*	Electron-donating groups may enhance lipophilicity and metabolic stability.
1-(4-Chlorophenyl)-8-fluoro-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline	1: 4-Cl-phenyl; 3: 3-methoxyphenyl; 8: F	C₂₃H₁₅ClFN₃O	403.84	Electronegative substituents (Cl, F) may increase HOMO/LUMO energy gaps .
8-Methyl-5-(4-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline	5: 4-methylbenzyl; 3: phenyl; 8: methyl	C₂₆H₂₃N₃	353.48	Benzyl substitution at position 5 may sterically hinder target interactions.
8-Ethoxy-3-(4-methoxyphenyl)-5-[(3-methylphenyl)methyl]pyrazolo[4,3-c]quinoline	8: ethoxy; 3: 4-methoxyphenyl; 5: 3-methylbenzyl	C₂₉H₂₇N₃O₂	449.55	Ethoxy group enhances solubility; 3-methylbenzyl may alter π-π stacking interactions.

*Molecular weight estimated based on structural analogs.

Electronic and Physical Properties

• Electron-Donating vs. Withdrawing Groups : The target compound’s methyl and methoxy substituents are electron-donating, which may lower its HOMO/LUMO energy levels compared to CF₃-containing analogs. This could reduce its oxidative stability but improve binding to hydrophobic enzyme pockets .